Cas no 2081-08-5 (Bisphenol E)

• Product Name: Bisphenol E
• CAS No: 2081-08-5
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• MDL: MFCD00191431
• CID: 284508
• PubChem ID: 608116
• Update Time: 2025-11-02

Bisphenol E Chemical and Physical Properties

Names and Identifiers

• 4,4'-(Ethene-1,1-diyl)diphenol
• Bisphenol AD
• Bisphenol E
• 1,1-Bis(4-hydroxyphenyl)ethane
• 1,1-Bis(4-hydroxyphenyl)ethane,Bisphenol
• 4,4'-Ethylidenediphenol
• 4,4'-ethylidenebisphenol
• 4-[1-(4-hydroxyphenyl)ethyl]phenol
• Phenol, 4,4'-ethylidenebis-
• HCNHNBLSNVSJTJ-UHFFFAOYSA-N
• DSSTox_CID_27867
• DSSTox_GSID_47891
• 4-[(4-hydroxyphenyl)ethyl]phenol
• C14349
• DSSTox_RID_82620
• Bisphenol E, analytical standard
• HCNHNBLSNVSJTJ-UHFFFAOYSA-
• 4,4'-ethane-1,1-diyldiphenol
• 4,4'-Ethylideneb
• NS00005579
• NCGC00357018-01
• H48
• BDBM50544708
• Tox21_304007
• 4,4'-Ethylidenebisphenol, 99%
• InChI=1/C14H14O2/c1-10(11-2-6-13(15)7-3-11)12-4-8-14(16)9-5-12/h2-10,15-16H,1H3
• 4,4'-(ETHANE-1,1-DIYL)DIPHENOL
• DTXCID9027867
• NCGC00258109-01
• AKOS015838553
• CHEBI:34029
• Tox21_200555
• 4,4'-ethylidenebis[phenol]
• 2081-08-5
• E0432
• 1,1-bis(4-hydroxyphenyl) ethane
• CS-0154101
• CAS-2081-08-5
• J-514031
• Phenol, 4,4'-ethylidenedi- (6CI,7CI,8CI); 4,4'-Ethylidenebis[phenol]; 1,1-Bis(4-hydroxyphenyl)ethane; 4,4'-Ethylidenediphenol; Bisphenol AD; Bisphenol E
• CHEMBL2392656
• DTXSID3047891
• SCHEMBL26946
• Q15726108
• NCGC00248698-01
• D80927
• 9U3NFM6ULF
• Bisphenol E 100 microg/mL in Methanol
• AS-59101
• EN300-248172
• XH1406
• STL371128

• MDL： MFCD00191431
• Inchi： 1S/C14H14O2/c1-10(11-2-6-13(15)7-3-11)12-4-8-14(16)9-5-12/h2-10,15-16H,1H3
• InChI Key： HCNHNBLSNVSJTJ-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C(C)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 214.09900
• Monoisotopic Mass: 214.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.2±0.1 g/cm3
• Melting Point: 123-127 °C (lit.)
• Boiling Point: 375.7±22.0 °C at 760 mmHg
• Flash Point: 181.4±16.9 °C
• Refractive Index: 1.616
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 40.46000
• LogP: 3.24960
• Solubility: Not determined
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Bisphenol E Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Bisphenol E

Bisphenol E (CAS No. 2081-08-5): Properties, Applications, and Market Insights

Bisphenol E (CAS No. 2081-08-5), also known as BPE or 4,4'-ethylidenebisphenol, is a chemical compound widely used in various industrial applications. As a member of the bisphenol family, it shares structural similarities with other well-known compounds like Bisphenol A (BPA), but with distinct properties that make it suitable for specialized uses. This article explores the chemical properties, applications, and market trends of Bisphenol E, while addressing common questions and concerns from researchers and industry professionals.

The molecular formula of Bisphenol E is C15H16O2, and it features a central ethylidene bridge connecting two phenol groups. This structure contributes to its thermal stability and reactivity, making it valuable in polymer synthesis. Unlike BPA, BPE is less studied in terms of environmental and health impacts, which has recently sparked interest among scientists and regulatory bodies. Current research focuses on its potential as a BPA alternative in certain applications, given the growing demand for safer chemical substitutes.

One of the primary uses of Bisphenol E is in the production of epoxy resins and polycarbonates. These materials are essential in coatings, adhesives, and electronic components. The compound's ability to enhance durability and resistance to heat and chemicals makes it a preferred choice in industries such as automotive, aerospace, and electronics. Recent trends show an increasing adoption of BPE-based polymers in green technology applications, including renewable energy systems and energy-efficient building materials.

In the pharmaceutical industry, Bisphenol E serves as an intermediate in the synthesis of certain drugs and bioactive compounds. Its role in drug development is under investigation, particularly in formulations requiring stable and non-reactive intermediates. Additionally, BPE is explored for its potential use in advanced material science, such as in the development of high-performance composites and nanomaterials. Researchers are particularly interested in its compatibility with emerging technologies like 3D printing and flexible electronics.

The global market for Bisphenol E is influenced by factors such as regulatory changes, technological advancements, and shifting consumer preferences. With increasing scrutiny on bisphenol compounds, manufacturers are investing in safer production methods and sustainable sourcing. Market analysts predict steady growth in demand, especially in regions like Asia-Pacific, where industrial expansion and innovation are driving the need for high-performance materials.

Environmental and health considerations are critical when discussing Bisphenol E. While it is not classified as hazardous under current regulations, ongoing studies aim to evaluate its ecological impact and human exposure risks. Regulatory agencies in Europe and North America are monitoring its use, particularly in consumer products, to ensure compliance with safety standards. This has led to increased interest in bio-based alternatives and recycling technologies for BPE-containing materials.

For researchers and industry professionals, understanding the synthesis and purification of Bisphenol E is essential. The compound is typically produced through the condensation of phenol and acetaldehyde, followed by purification steps to achieve high purity. Advances in catalytic processes have improved yield and reduced environmental footprint, aligning with the principles of green chemistry. These innovations are crucial for meeting the growing demand while minimizing waste and energy consumption.

In conclusion, Bisphenol E (CAS No. 2081-08-5) remains a versatile and valuable compound in modern industry. Its unique properties and applications make it a subject of ongoing research and development. As the scientific community continues to explore its potential, BPE is likely to play a significant role in the future of materials science and industrial chemistry. Stakeholders are encouraged to stay informed about regulatory updates and technological advancements to leverage its benefits responsibly.